Cas no 2171596-93-1 (2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol)

2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol is a chiral cyclohexanol derivative featuring both amino and methoxypropyl functional groups. Its sterically hindered structure, with a dimethyl-substituted cyclohexane ring, enhances stability and selectivity in synthetic applications. The presence of an amino group allows for further functionalization, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. The methoxypropyl moiety contributes to improved solubility in organic solvents, facilitating reaction handling. This compound is particularly valuable in asymmetric synthesis and catalyst design due to its rigid framework and potential for stereochemical control. Its well-defined molecular architecture supports precise modifications for targeted applications.
2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol structure
2171596-93-1 structure
Product Name:2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol
CAS No:2171596-93-1
MF:C12H25NO2
MW:215.332403898239
CID:5793633
PubChem ID:165599047
Update Time:2025-10-21

2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol
    • EN300-1624956
    • 2171596-93-1
    • 2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol
    • Inchi: 1S/C12H25NO2/c1-9(15-4)7-12(14)6-5-11(2,3)8-10(12)13/h9-10,14H,5-8,13H2,1-4H3
    • InChI Key: XOFBULIRXJMBLU-UHFFFAOYSA-N
    • SMILES: OC1(CC(C)OC)CCC(C)(C)CC1N

Computed Properties

  • Exact Mass: 215.188529040g/mol
  • Monoisotopic Mass: 215.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.5Ų

2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol Pricemore >>

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Additional information on 2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol

Introduction to 2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2171596-93-1)

2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2171596-93-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its complex cyclic structure and functional groups, which contribute to its diverse biological activities and pharmacological properties.

The molecular formula of 2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol is C13H25NO2, and it has a molecular weight of approximately 235.34 g/mol. The compound features a cyclohexane ring with two methyl groups at the 4,4 positions, an amino group at the 2-position, and a methoxypropyl substituent at the 1-position. These structural elements endow the molecule with a combination of hydrophobic and hydrophilic properties, making it suitable for various biological interactions.

Recent studies have explored the potential of 2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate certain neurotransmitter systems and protect neuronal cells from oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol exhibits potent neuroprotective effects by inhibiting the production of reactive oxygen species (ROS) and reducing the activation of microglia, which are key mediators of neuroinflammation.

In addition to its neuroprotective properties, 2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have indicated that this compound can effectively reduce inflammation in animal models of arthritis and other inflammatory conditions. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as the modulation of immune cell function. These findings suggest that 2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol may have broad therapeutic potential in treating chronic inflammatory diseases.

The pharmacokinetic profile of 2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol has also been studied to understand its bioavailability and metabolism. Research indicates that the compound is well-absorbed following oral administration and exhibits good tissue distribution. It undergoes metabolism primarily through hepatic enzymes, with major metabolites being identified in urine and feces. The half-life of 2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol is moderate, allowing for once or twice daily dosing regimens in clinical settings.

To further evaluate its safety and efficacy, clinical trials are currently underway to assess the use of 2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol in human subjects. Early-phase trials have shown promising results with good tolerability and minimal adverse effects. However, more extensive studies are needed to fully understand its long-term safety profile and optimal dosing strategies.

In conclusion, 2-Amino-1-(2-methoxypropyl)-4,4-dimethylcyclohexan-1-ol (CAS No. 2171596-93-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in the fields of neurology, immunology, and pain management. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical advancements.

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